Cas no 2228619-55-2 (tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate)
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate
- 2228619-55-2
- EN300-1880197
-
- Inchi: 1S/C12H22F2N2O3/c1-11(2,3)19-10(17)16-5-6-18-8(7-16)12(4,15)9(13)14/h8-9H,5-7,15H2,1-4H3
- InChI Key: KMIHMDBGDOKQAH-UHFFFAOYSA-N
- SMILES: FC(C(C)(C1CN(C(=O)OC(C)(C)C)CCO1)N)F
Computed Properties
- Exact Mass: 280.15984889g/mol
- Monoisotopic Mass: 280.15984889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.8Ų
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880197-0.05g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 0.05g |
$1188.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-0.1g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 0.1g |
$1244.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-0.25g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 0.25g |
$1300.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-0.5g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 0.5g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-1.0g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 1g |
$1629.0 | 2023-06-01 | ||
| Enamine | EN300-1880197-2.5g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 2.5g |
$2771.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-5.0g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 5g |
$4722.0 | 2023-06-01 | ||
| Enamine | EN300-1880197-10.0g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 10g |
$7004.0 | 2023-06-01 | ||
| Enamine | EN300-1880197-1g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 1g |
$1414.0 | 2023-09-18 | ||
| Enamine | EN300-1880197-5g |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate |
2228619-55-2 | 5g |
$4102.0 | 2023-09-18 |
tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate
Research Brief on tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate (CAS: 2228619-55-2)
The compound tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate (CAS: 2228619-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and morpholine-containing structure, serves as a key intermediate in the synthesis of novel bioactive compounds. Its potential applications span across drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic and neurological disorders.
Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthesis route that employs catalytic asymmetric hydrogenation, achieving an enantiomeric excess of over 95%. This advancement is critical for ensuring the compound's suitability in high-precision pharmaceutical applications, where stereochemical purity is paramount.
In addition to synthetic improvements, research has explored the biological activity of derivatives of tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate. Preliminary in vitro studies indicate that these derivatives exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, one derivative demonstrated a 50% inhibitory concentration (IC50) of 0.8 μM against a key protease implicated in autoimmune diseases, highlighting its potential as a lead compound for further development.
The pharmacokinetic properties of this compound have also been a focal point of recent investigations. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported favorable absorption and metabolic stability profiles in rodent models, with a bioavailability of approximately 65%. These findings suggest that the compound could be a viable candidate for oral administration, a significant advantage in therapeutic applications.
Future research directions are expected to include in vivo efficacy studies and further structural modifications to enhance target specificity and reduce off-target effects. The integration of computational modeling and machine learning approaches is anticipated to accelerate the identification of optimal derivatives, thereby shortening the drug development timeline.
In conclusion, tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)morpholine-4-carboxylate (CAS: 2228619-55-2) represents a promising scaffold in medicinal chemistry. Its versatile applications, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable asset in the quest for novel therapeutics. Continued research in this area holds the potential to yield breakthrough treatments for a range of challenging medical conditions.
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